Cas no 1339254-02-2 (1-(1,3,4-Thiadiazol-2-yl)pyrrolidin-3-amine)

• Product Name: 1-(1,3,4-Thiadiazol-2-yl)pyrrolidin-3-amine
• CAS No: 1339254-02-2
• MF: C₆H₁₀N₄S
• MW: 170.235398769379
• CID: 5043166
• Update Time: 2025-05-20

1-(1,3,4-Thiadiazol-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3,4-thiadiazol-2-yl)pyrrolidin-3-amine
• 1-(1,3,4-Thiadiazol-2-yl)pyrrolidin-3-amine

• Inchi： 1S/C6H10N4S/c7-5-1-2-10(3-5)6-9-8-4-11-6/h4-5H,1-3,7H2
• InChI Key： FPELFUUUHHCWEH-UHFFFAOYSA-N
• SMILES： S1C=NN=C1N1CCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• XLogP3: 0.1
• Topological Polar Surface Area: 83.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(1,3,4-Thiadiazol-2-yl)pyrrolidin-3-amine

1-(1,3,4-Thiadiazol-2-yl)pyrrolidin-3-amine: A Comprehensive Overview

The compound with CAS No. 1339254-02-2, commonly referred to as 1-(1,3,4-thiadiazol-2-yl)pyrrolidin-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a thiadiazole moiety. The thiadiazole group is known for its versatile reactivity and potential applications in drug design, while the pyrrolidine ring contributes to the molecule's stability and bioavailability.

Recent studies have highlighted the potential of 1-(1,3,4-thiadiazol-2-yl)pyrrolidin-3-amine in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The molecule's ability to act as a scaffold for further functionalization has made it a valuable tool in medicinal chemistry.

In terms of synthesis, 1-(1,3,4-thiadiazol-2-yl)pyrrolidin-3-amine can be prepared through various routes, including nucleophilic substitution and cyclization reactions. One notable approach involves the reaction of aminothiadiazole derivatives with appropriate aldehyde or ketone precursors under specific conditions. This method not only ensures high yields but also allows for fine-tuning of the molecule's properties by introducing substituents at strategic positions.

The structural versatility of 1-(1,3,4-thiadiazol-2-yl)pyrrolidin-3-amine has led to its investigation in materials science as well. Its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and sensor technology. For instance, recent research has demonstrated its potential as a ligand in transition metal complexes that exhibit enhanced catalytic activity in organic transformations.

From an environmental standpoint, the synthesis and application of 1-(1,3,4-thiadiazol-2-yl)pyrrolidin-3-amines are being carefully evaluated to ensure sustainability. Green chemistry principles are increasingly being integrated into their production processes to minimize waste and reduce ecological impact.

In conclusion, 1-(1,3,4-thiadiazol-2-yli pyrrolidin - 3 - amine) stands out as a multifaceted compound with promising applications across diverse scientific disciplines. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in advancing both academic and industrial pursuits.